Cas no 865061-50-3 (3-formylpyrazine-2-carboxylic acid)

• Product Name: 3-formylpyrazine-2-carboxylic acid
• CAS No: 865061-50-3
• MF: C₆H₄N₂O₃
• MW: 152.10756111145
• CID: 1851957
• PubChem ID: 19029683
• Update Time: 2025-04-21

3-formylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 3-formyl-
• 3-formylpyrazine-2-carboxylic acid
• 3-Formyl-2-pyrazinecarboxylic acid
• SCHEMBL5158053
• 865061-50-3

• Inchi： 1S/C6H4N2O3/c9-3-4-5(6(10)11)8-2-1-7-4/h1-3H,(H,10,11)
• InChI Key： CINFOIVLINCDLI-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=NC=CN=1)=O

Computed Properties

• Exact Mass: 152.02219199g/mol
• Monoisotopic Mass: 152.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives